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Compound of Interest

Compound Name: 9-Phenyl-9-fluorenol

Cat. No.: B015170

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available safety and toxicity information
for 9-Phenyl-9-fluorenol. It is intended for informational purposes for a technical audience. A
comprehensive toxicological evaluation of this specific compound has not been completed, and
therefore, a significant lack of data exists. All handling of this chemical should be conducted
with caution by trained professionals in a laboratory setting.

Introduction

9-Phenyl-9-fluorenol is a fluorene derivative utilized in organic synthesis and as a building
block for various functional materials.[1] Despite its applications, detailed toxicological data for
9-Phenyl-9-fluorenol is notably scarce in publicly available literature and safety data sheets
(SDS). This guide aims to provide an in-depth overview of the known safety information,
drawing comparisons with related fluorene compounds to infer potential hazards and guide
safe handling practices.

Hazard Identification and Classification

Globally Harmonized System (GHS) classification for 9-Phenyl-9-fluorenol is not consistently
reported, with some safety data sheets indicating that data is not available.[1] However,
information from various suppliers, though sometimes pertaining to related fluorene
compounds, provides some guidance on potential hazards.
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Table 1: Summary of GHS Hazard Information for Fluorene Derivatives

Hazard Class

GHS Classification

Hazard Statement

Source Compound

Skin H315: Causes skin 2-Fluorenol, 9-
: - Category 2 N
Corrosion/Irritation irritation Ethynyl-9-fluorenol
) ) 2-Fluorenol, 9-
Serious Eye H319: Causes serious
o Category 2A/2 o Fluorenone, 9-
Damage/Eye Irritation eye irritation
Ethynyl-9-fluorenol
Specific Target Organ
L ] H335: May cause 2-Fluorenol, 9-
Toxicity - Single Category 3 ) o
respiratory irritation Ethynyl-9-fluorenol
Exposure
Hazardous to the H411: Toxic to aquatic
Aquatic Environment, Category 2 life with long lasting 9-Fluorenone

Long-term Hazard

effects

Note: This table includes data from related fluorene compounds due to the lack of specific data

for 9-Phenyl-9-fluorenol. The applicability of these hazards to 9-Phenyl-9-fluorenol has not

been experimentally confirmed.

Pictograms and Signal Word:

For related compounds, the "Warning" signal word and the following pictograms are used:

o Exclamation Mark: For skin/eye irritation and respiratory irritation.

e Environment: For aquatic toxicity.

Precautionary Statements:

A consistent set of precautionary statements is recommended for handling fluorene derivatives.

These should be considered best practice when working with 9-Phenyl-9-fluorenol.

Table 2: General Precautionary Statements for Handling Fluorene Derivatives
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Category Code Precautionary Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 ]
handling.
Use only outdoors or in a well-
P271 )
ventilated area.
Wear protective gloves/ eye
P280 p 9 ) Y
protection/ face protection.
Avoid release to the
pP273 )
environment.
IF ON SKIN: Wash with plenty
Response P302 + P352

of soap and water.

IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON CENTER or

pP312 ]
doctor if you feel unwell.
P391 Collect spillage.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
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Dispose of contents/ container
Disposal P501 to an approved waste disposal

plant.

Toxicological Data

Direct quantitative toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) for 9-Phenyl-9-fluorenol are not available in the reviewed literature. The
toxicological properties have not been thoroughly investigated.

Acute Toxicity: No data available.
Skin Corrosion/Irritation: Based on related compounds, it may cause skin irritation.

Serious Eye Damage/Irritation: Based on related compounds, it may cause serious eye
irritation.

Respiratory or Skin Sensitization: No data available.
Germ Cell Mutagenicity: No data available.

Carcinogenicity: No component of this product present at levels greater than or equal to 0.1%
is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, or OSHA.

[2]

Reproductive Toxicity: No data available. However, studies on a related compound, Fluorene-9-
bisphenol (BHPF), have shown it to be harmful to living organisms and to impair oocyte
maturation in vitro.[3]

Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation, based on
data from similar compounds.

Specific Target Organ Toxicity - Repeated Exposure: No data available.

Aspiration Hazard: No data available.

Potential Metabolic Pathways
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While specific metabolic pathways for 9-Phenyl-9-fluorenol have not been elucidated, studies
on the degradation of fluorene by microorganisms can provide insights into potential
biotransformation routes. The core fluorene structure can be metabolized through several
pathways. One key pathway involves the oxidation of the C9 position.

The following diagram illustrates a generalized metabolic pathway for fluorene, which may have
relevance for 9-Phenyl-9-fluorenol. The introduction of a phenyl group at the C9 position
would likely influence the initial steps of metabolism.
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Caption: Generalized metabolic pathway of fluorene degradation.

Experimental Protocols for Toxicity Assessment of
Fluorene Derivatives

Due to the lack of specific experimental data for 9-Phenyl-9-fluorenol, this section provides
detailed methodologies for key in vitro assays commonly used to assess the toxicity of related
fluorene compounds. These protocols can serve as a reference for researchers planning to
evaluate the toxicological profile of 9-Phenyl-9-fluorenol.

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric
method to assess cell viability.

Principle: Viable cells with active metabolism convert MTT into a purple formazan product. The
amount of formazan produced is proportional to the number of viable cells.

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Comet Assay for Genotoxicity (Single Cell Gel
Electrophoresis)

The comet assay is a sensitive method for detecting DNA damage in individual cells.

Principle: Damaged DNA, when subjected to electrophoresis, migrates out of the nucleus,
forming a "comet tail.” The length and intensity of the tail are proportional to the extent of DNA
damage.

Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b015170?utm_src=pdf-body
https://www.benchchem.com/product/b015170?utm_src=pdf-body
https://www.benchchem.com/product/b015170?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Page loading... [guidechem.com]

2. chemicalbook.com [chemicalbook.com]

3. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [9-Phenyl-9-fluorenol: A Technical Guide to Safety and
Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015170#9-phenyl-9-fluorenol-safety-and-toxicity-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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